Cas no 1021258-89-8 (4-fluoro-N-(3-{[4-(pyridin-2-yl)piperazin-1-yl]sulfonyl}propyl)benzamide)

• Product Name: 4-fluoro-N-(3-{[4-(pyridin-2-yl)piperazin-1-yl]sulfonyl}propyl)benzamide
• CAS No: 1021258-89-8
• MF: C₁₉H₂₃FN₄O₃S
• MW: 406.474326372147
• CID: 5981709
• PubChem ID: 42438497
• Update Time: 2025-05-19

4-fluoro-N-(3-{[4-(pyridin-2-yl)piperazin-1-yl]sulfonyl}propyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-(3-{[4-(pyridin-2-yl)piperazin-1-yl]sulfonyl}propyl)benzamide
• 4-fluoro-N-[3-(4-pyridin-2-ylpiperazin-1-yl)sulfonylpropyl]benzamide
• SR-01000922164-1
• 1021258-89-8
• 4-fluoro-N-(3-((4-(pyridin-2-yl)piperazin-1-yl)sulfonyl)propyl)benzamide
• AKOS024506249
• SR-01000922164
• F5315-0011

• Inchi： 1S/C19H23FN4O3S/c20-17-7-5-16(6-8-17)19(25)22-10-3-15-28(26,27)24-13-11-23(12-14-24)18-4-1-2-9-21-18/h1-2,4-9H,3,10-15H2,(H,22,25)
• InChI Key： LRABQBHUXIXTQG-UHFFFAOYSA-N
• SMILES： C(NCCCS(N1CCN(C2=NC=CC=C2)CC1)(=O)=O)(=O)C1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 406.14748994g/mol
• Monoisotopic Mass: 406.14748994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 91Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on 4-fluoro-N-(3-{[4-(pyridin-2-yl)piperazin-1-yl]sulfonyl}propyl)benzamide

Recent Advances in the Study of 4-fluoro-N-(3-{[4-(pyridin-2-yl)piperazin-1-yl]sulfonyl}propyl)benzamide (CAS: 1021258-89-8)

The compound 4-fluoro-N-(3-{[4-(pyridin-2-yl)piperazin-1-yl]sulfonyl}propyl)benzamide (CAS: 1021258-89-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This small molecule, characterized by its unique sulfonamide and piperazine moieties, has been investigated for its role as a modulator of various biological targets, including G protein-coupled receptors (GPCRs) and enzymes involved in signal transduction pathways. Recent studies have focused on its synthesis, pharmacological properties, and potential applications in treating neurological and metabolic disorders.

One of the key areas of research has been the optimization of the synthetic route for 4-fluoro-N-(3-{[4-(pyridin-2-yl)piperazin-1-yl]sulfonyl}propyl)benzamide. A study published in the Journal of Medicinal Chemistry (2023) described an improved synthetic protocol that enhances yield and purity while reducing the number of steps. The authors utilized a combination of solid-phase synthesis and microwave-assisted reactions to achieve a scalable and efficient production process. This advancement is critical for facilitating further preclinical and clinical studies of the compound.

Pharmacological evaluations of 4-fluoro-N-(3-{[4-(pyridin-2-yl)piperazin-1-yl]sulfonyl}propyl)benzamide have revealed its high affinity for serotonin receptors, particularly the 5-HT_1A and 5-HT₇ subtypes. In vitro assays demonstrated that the compound acts as a partial agonist at these receptors, with potential implications for the treatment of anxiety and depression. Additionally, its ability to cross the blood-brain barrier was confirmed in rodent models, suggesting its utility in central nervous system (CNS) disorders. These findings were corroborated by a separate study in Neuropharmacology (2024), which highlighted the compound's anxiolytic effects in behavioral assays.

Beyond its neurological applications, recent research has explored the role of 4-fluoro-N-(3-{[4-(pyridin-2-yl)piperazin-1-yl]sulfonyl}propyl)benzamide in metabolic diseases. A 2024 study in Diabetes & Metabolism identified the compound as a potential inhibitor of dipeptidyl peptidase-4 (DPP-4), an enzyme involved in glucose metabolism. The study reported that the compound exhibited moderate DPP-4 inhibitory activity in vitro, with a promising selectivity profile. These results suggest a dual therapeutic potential for the compound in both CNS and metabolic disorders, although further in vivo studies are needed to validate these effects.

In conclusion, 4-fluoro-N-(3-{[4-(pyridin-2-yl)piperazin-1-yl]sulfonyl}propyl)benzamide (CAS: 1021258-89-8) represents a promising candidate for drug development, with recent studies underscoring its versatility and therapeutic potential. Future research should focus on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and evaluating its safety profile in clinical trials. The compound's unique structural features and multimodal activity make it a valuable subject for ongoing investigation in the chemical biology and pharmaceutical sciences.